Cas no 1036847-90-1 (4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)-N-(prop-2-yn-1-yl)cyclohexanecarboxamide)

• Product Name: 4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)-N-(prop-2-yn-1-yl)cyclohexanecarboxamide
• CAS No: 1036847-90-1
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD27956997
• CID: 2093489
• Update Time: 2024-11-03

4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)-N-(prop-2-yn-1-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)-N-(prop-2-yn-1-yl)cyclohexanecarboxamide
• EMCC
• 4-(N-maleimidomethyl)-N-(2-propynyl)cyclohexane-1-carboxamide
• 4-[(2,5-dioxopyrrol-1-yl)methyl]-N-prop-2-ynylcyclohexane-1-carboxamide
• BCP29378
• SB62011
• A896383

• MDL： MFCD27956997
• Inchi： 1S/C15H18N2O3/c1-2-9-16-15(20)12-5-3-11(4-6-12)10-17-13(18)7-8-14(17)19/h1,7-8,11-12H,3-6,9-10H2,(H,16,20)
• InChI Key： RAFMOXYVCNOXTP-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CN2C(C=CC2=O)=O)CC1)NCC#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 475
• XLogP3: 0.3
• Topological Polar Surface Area: 66.5

4-((2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)methyl)-N-(prop-2-yn-1-yl)cyclohexanecarboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons